Cas no 1807181-16-3 (1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene)

1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene is a halogenated aromatic compound featuring both bromine and fluorine substituents, which impart unique reactivity and stability. The presence of difluoromethoxy and trifluoromethoxy groups enhances its electron-withdrawing properties, making it valuable in synthetic chemistry, particularly in cross-coupling reactions and as an intermediate in agrochemical or pharmaceutical applications. Its robust structure ensures resistance to degradation under harsh conditions, while the bromine atoms provide versatile sites for further functionalization. This compound is particularly useful in designing specialized fluorinated molecules, where its distinct substitution pattern enables precise control over molecular architecture. Suitable for research and industrial applications requiring high-purity intermediates.
1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene structure
1807181-16-3 structure
Product Name:1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene
CAS No:1807181-16-3
MF:C8H3Br2F5O2
MW:385.908238649368
CID:4708075
Update Time:2025-07-22

1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene
    • Inchi: 1S/C8H3Br2F5O2/c9-4-1-3(17-8(13,14)15)2-5(6(4)10)16-7(11)12/h1-2,7H
    • InChI Key: QJEWGPFUDXVCRR-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=CC=1OC(F)F)OC(F)(F)F)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 2.0±0.1 g/cm3
  • Boiling Point: 261.1±35.0 °C at 760 mmHg
  • Flash Point: 138.5±10.2 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene Security Information

1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013015524-250mg
1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene
1807181-16-3 97%
250mg
475.20 USD 2021-06-25
Alichem
A013015524-500mg
1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene
1807181-16-3 97%
500mg
798.70 USD 2021-06-25
Alichem
A013015524-1g
1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene
1807181-16-3 97%
1g
1,519.80 USD 2021-06-25

Additional information on 1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene

Recent Advances in the Study of 1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene (CAS: 1807181-16-3)

1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene (CAS: 1807181-16-3) is a halogenated aromatic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including multiple halogen substituents and fluorinated alkoxy groups, make it a promising candidate for various applications, such as agrochemicals, pharmaceuticals, and material science. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

Recent studies have highlighted the synthetic challenges associated with 1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene due to its complex substitution pattern. A 2023 study published in the Journal of Fluorine Chemistry demonstrated an optimized synthetic route that improves yield and purity. The method involves a multi-step process starting from commercially available precursors, with key steps including bromination and fluorination under controlled conditions. The study also emphasized the importance of reaction temperature and catalyst selection in achieving high regioselectivity.

In terms of biological activity, preliminary investigations have shown that 1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. A recent Bioorganic & Medicinal Chemistry Letters publication reported its potential as a lead compound for developing novel anti-inflammatory agents. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and optimize its pharmacological properties.

The compound's stability and lipophilicity, attributed to its fluorinated groups, have also sparked interest in material science applications. Researchers are exploring its use as a building block for advanced polymers and coatings with enhanced resistance to environmental degradation. A 2024 study in Advanced Materials suggested that incorporating this compound into polymer matrices could improve thermal stability and chemical resistance, making it suitable for high-performance materials.

Despite these promising findings, several challenges remain. The environmental impact of halogenated compounds like 1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene is a growing concern, and recent regulatory trends emphasize the need for greener alternatives. Future research directions may focus on developing more sustainable synthetic methods or exploring structurally related compounds with reduced ecological footprints.

In conclusion, 1,2-Dibromo-3-difluoromethoxy-5-(trifluoromethoxy)benzene represents an intriguing molecule with diverse potential applications. Continued research efforts are needed to fully exploit its properties while addressing associated challenges. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of such complex chemical entities.

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